(5-bromofuran-2-yl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16BrFN6O2/c18-15-5-4-14(27-15)17(26)24-8-6-23(7-9-24)11-16-20-21-22-25(16)13-3-1-2-12(19)10-13/h1-5,10H,6-9,11H2
• InChI Key: QFDBNRGNZFWQKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC(=CC=C3)F)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C17H16BrFN6O2
• Molecular Weight: 435.3 g/mol
• CAS No.: 1021227-35-9

Description

(5-bromofuran-2-yl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a sophisticated chemical building block designed for medicinal chemistry and drug discovery research. Its molecular architecture incorporates a 5-bromofuran moiety linked via a methanone bridge to a piperazine ring, which is further functionalized with a (1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl group. This specific structure places it within a class of compounds investigated for their potential as inhibitors of bacterial biofilms and as modulators of voltage-gated sodium channels (Navs) for pain research . The bromofuran group serves as a versatile handle for further synthetic elaboration via cross-coupling reactions, while the tetrazole ring, a bioisostere for a carboxylic acid, can enhance metabolic stability and influence pharmacokinetic properties. The fluorophenyl substitution may contribute to target binding affinity and selectivity. Researchers utilize this complex scaffold in the synthesis of novel heteroaryl compounds for the treatment of neuropathic pain and other nervous system disorders , as well as in the development of anti-biofilm agents . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human consumption.

Biological Activity

The compound (5-bromofuran-2-yl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Core Structure : The compound features a furan ring substituted at the 5-position with bromine and a piperazine moiety attached to a tetrazole.
• Molecular Formula : C$_{15}$H$_{15}$BrF$_{1}$N$_{5}$O
• Molecular Weight : Approximately 372.23 g/mol

The biological activity of this compound can be attributed to several mechanisms:

• Aryl Hydrocarbon Receptor (AHR) Antagonism : Research indicates that derivatives of bromofuran exhibit antagonistic properties against AHR, which is implicated in various biological processes including xenobiotic metabolism and immune response .
• Histidine Kinase Inhibition : Molecular docking studies suggest that the compound may act as an inhibitor of histidine kinase, an enzyme involved in bacterial virulence and signaling pathways .
• Antimicrobial Activity : The presence of the tetrazole moiety has been linked to enhanced antimicrobial properties, making it a candidate for further development against resistant strains of pathogens .

Biological Activity Data

The following table summarizes key biological activities associated with the compound:

Activity	Effect	Reference
AHR Antagonism	Inhibition of AHR-dependent pathways
Histidine Kinase Inhibition	High binding affinity in molecular docking studies
Antimicrobial Activity	Effective against certain fungal strains

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound and its derivatives:

• AHR Antagonism Study : A study conducted on a series of bromofuran derivatives demonstrated their ability to inhibit AHR-mediated transcriptional activity. The lead compound showed a significant reduction in AHR activation, suggesting potential applications in treating diseases related to AHR dysregulation .
• Molecular Docking Analysis : In silico studies using AutoDock software revealed that the compound binds effectively to the active site of histidine kinase, indicating a promising approach for developing new antimicrobial agents targeting this enzyme .
• Antimicrobial Efficacy : A recent investigation into S-alkyl derivatives highlighted the antimicrobial potential of compounds similar to (5-bromofuran-2-yl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone, particularly against Candida species, which pose significant threats to immunocompromised patients .

Comparison with Similar Compounds

Analysis of Substituent Effects

• Tetrazole vs. Thiazole/Thiazolidinone: The tetrazole group in the target compound (pKa ~4.9) enhances solubility in physiological pH compared to thioxothiazolidinone () or dihydroimidazole (), which may exhibit lower polarity.
• Bromofuran vs.

Characterization Techniques

• NMR Spectroscopy : Used extensively to confirm substituent positions (e.g., ¹H/¹³C NMR in ).
• X-ray Crystallography: Applied in to resolve planar furanone conformations and intermolecular interactions.
• HRMS : Critical for verifying molecular weights (e.g., error <4 ppm in ).

Physicochemical Trends

• Lipophilicity: The bromofuran and fluorophenyl groups increase logP compared to non-halogenated analogs, suggesting enhanced blood-brain barrier penetration.
• Thermal Stability : High melting points (e.g., 202–203°C in ) correlate with crystalline packing observed in piperazine derivatives.

Q & A

Q. What synthetic strategies are recommended for constructing the tetrazole-piperazine-furan hybrid scaffold in this compound?

The synthesis of this compound involves multi-step reactions, including:

• Cyclization for the tetrazole ring: The 1-(3-fluorophenyl)-1H-tetrazole-5-yl group can be synthesized via [3+2] cycloaddition between nitriles and sodium azide under acidic conditions, as described for analogous tetrazole derivatives .
• Mannich reaction or alkylation to attach the tetrazole-methyl group to the piperazine ring. Evidence from similar piperazine-tetrazole hybrids suggests using formaldehyde as a bridging agent .
• Coupling of the bromofuran moiety : A nucleophilic substitution or Buchwald–Hartwig amination may link the bromofuran unit to the piperazine carbonyl group, requiring palladium catalysts and optimized solvent systems (e.g., DMF at 80–100°C) .

Q. How can spectroscopic techniques (e.g., NMR, IR) validate the structural integrity of this compound?

• 1H/13C NMR : The tetrazole proton (δ ~8.5–9.5 ppm) and fluorophenyl aromatic protons (δ ~7.0–7.5 ppm) should show distinct splitting patterns. The piperazine methylene protons (δ ~2.5–3.5 ppm) and bromofuran protons (δ ~6.0–7.0 ppm) must align with expected coupling constants .
• IR spectroscopy : Key peaks include C=O stretching (~1650–1700 cm⁻¹) for the methanone group and N–H/N–N vibrations (~1500–1600 cm⁻¹) for the tetrazole ring .
• Mass spectrometry : High-resolution MS should confirm the molecular ion peak (e.g., [M+H]+) with isotopic patterns matching bromine (1:1 ratio for ⁷⁹Br/⁸¹Br) .

Advanced Research Questions

Q. What computational methods are suitable for predicting the compound’s binding affinity to neurological targets (e.g., monoacylglycerol lipase or serotonin receptors)?

• Molecular docking : Use software like AutoDock Vina to model interactions between the tetrazole-piperazine core and residues in hMGL’s active site. The fluorophenyl group may engage in π-π stacking, while the bromofuran could occupy hydrophobic pockets .
• Density Functional Theory (DFT) : Calculate electrostatic potential maps to identify nucleophilic/electrophilic regions. For example, the tetrazole’s nitrogen atoms may act as hydrogen bond acceptors .
• Molecular Dynamics (MD) simulations : Simulate ligand-receptor complexes in explicit solvent (e.g., TIP3P water) for >100 ns to assess stability. RMSD/RMSF analyses can highlight conformational flexibility in the piperazine linker .

Q. How can researchers resolve contradictions in biological activity data caused by stereochemical impurities?

• Chiral chromatography : Use columns like Chiralpak IA/IB with hexane:isopropanol gradients to separate enantiomers. Evidence from fluorophenyl-tetrazole analogs shows baseline separation with retention times differing by >2 min .
• Circular Dichroism (CD) : Compare experimental CD spectra with DFT-predicted spectra to assign absolute configurations .
• Bioassay-guided fractionation : Test isolated enantiomers in cell-based assays (e.g., cAMP modulation for GPCR targets) to correlate stereochemistry with activity .

Q. What in vitro assays are recommended to evaluate the compound’s metabolic stability and CYP inhibition potential?

• Microsomal stability assays : Incubate the compound with rat/human liver microsomes (0.5–1 mg/mL protein) and monitor degradation via LC-MS. Half-life (t½) <30 min indicates rapid metabolism .
• CYP450 inhibition screening : Use fluorogenic substrates (e.g., CYP3A4: Luciferin-IPA) to measure IC50 values. Competitive inhibition by the bromofuran moiety has been observed in structurally related compounds .
• Reactive metabolite trapping : Add glutathione (GSH) to incubation mixtures and analyze GSH adducts via neutral loss scanning (m/z 129 Da) to identify electrophilic intermediates .

Methodological Considerations

Q. How should researchers optimize reaction yields for the bromofuran-piperazine coupling step?

• Solvent selection : Polar aprotic solvents (e.g., DMSO, DMF) enhance nucleophilicity of the piperazine nitrogen. Evidence shows DMF increases yields by 15–20% compared to THF .
• Catalyst optimization : Pd(OAc)₂/Xantphos systems (2–5 mol%) improve cross-coupling efficiency for brominated heterocycles. Additives like K₂CO₃ (2 equiv.) neutralize HBr byproducts .
• Temperature control : Maintain 80–90°C to prevent side reactions (e.g., debromination) while ensuring complete conversion .

Q. What strategies mitigate fluorescence quenching in cellular imaging studies caused by the bromofuran group?

• Derivatization : Replace bromine with a methoxy group to reduce heavy atom effects. Alternatively, conjugate fluorophores (e.g., BODIPY) to the piperazine nitrogen .
• Two-photon microscopy : Use near-infrared excitation (λex >700 nm) to bypass absorption by the bromofuran moiety .